Cas no 1863430-55-0 (4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine
• CAS No: 1863430-55-0
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• CID: 5819302
• PubChem ID: 165473867
• Update Time: 2025-11-05

4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1863430-55-0
• EN300-1106779
• 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C7H12ClN3O2/c1-12-2-3-13-5-11-4-6(8)7(9)10-11/h4H,2-3,5H2,1H3,(H2,9,10)
• InChI Key： QZEAGQGBKWQHRT-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)COCCOC

Computed Properties

• Exact Mass: 205.0618043g/mol
• Monoisotopic Mass: 205.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine

Introduction to 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine (CAS No. 1863430-55-0)

4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine, identified by its CAS number 1863430-55-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrazole core, which is a privileged scaffold in drug discovery, combined with functional groups that enhance its pharmacological profile. The presence of a chloro substituent and an N-methoxyethoxy moiety contributes to its unique reactivity and interaction with biological targets.

The pyrazole ring is a crucial pharmacophore in many therapeutic agents, known for its ability to modulate enzyme activity and receptor binding. In particular, derivatives of pyrazole have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine positions it as a promising candidate for further investigation in these areas.

The chloro group at the 4-position of the pyrazole ring introduces electrophilicity, making the compound susceptible to nucleophilic substitution reactions. This property is exploited in medicinal chemistry for the synthesis of more complex derivatives with enhanced binding affinity. Additionally, the N-methoxyethoxy group acts as a solubilizing moiety and can influence the compound's metabolic stability and pharmacokinetic behavior. These features make 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine a versatile intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have identified 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine as a candidate for further experimental validation. Specifically, studies suggest that this compound may interact with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key targets in the development of anti-inflammatory drugs.

In addition to its potential anti-inflammatory effects, preliminary data indicate that 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine may exhibit anticancer properties. The pyrazole scaffold is known to disrupt microtubule formation and induce apoptosis in cancer cells. The unique substitution pattern of this compound could enhance its ability to inhibit tumor growth by targeting specific oncogenic pathways. Further preclinical studies are required to elucidate its mechanism of action and therapeutic potential.

The synthesis of 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine involves multi-step organic reactions, including nucleophilic substitution and alkylation processes. The chloro-substituted pyrazole serves as a key intermediate, which is then functionalized with the N-methoxyethoxy group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality material suitable for biological testing.

The pharmacokinetic profile of 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine is another critical aspect that needs to be evaluated. The solubility imparted by the N-methoxyethoxy group enhances oral bioavailability, while metabolic stability must be assessed to determine half-life and excretion pathways. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to analyze these parameters.

Current research trends in medicinal chemistry emphasize the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. 4-chloro-1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine fits this paradigm due to its dual potential as an anti-inflammatory and anticancer agent. Such dual-action compounds are particularly valuable in treating complex diseases where multiple pathways are dysregulated.

The future direction of research on 4-chloro-1-[（2-methoxyethoxy）methyl]-1H-pyrazol -3 -amine includes exploring its interactions with other biological targets and optimizing its structure for improved efficacy and safety. Structure-based drug design approaches will be instrumental in modifying key functional groups to enhance binding affinity while minimizing off-target effects.

In conclusion, 4-chloro - 1 - [( 2 - meth oxy eth oxy ) methyl ] - 1 H - py ra z ol - 3 - am ine ( CAS No . 1863430 -55 -0 ) represents a significant advancement in pharmaceutical research due to its promising biological activities and structural versatility。 Its potential applications in anti-inflammatory and anticancer therapies make it a valuable compound for further investigation。 As our understanding of drug design continues to evolve， compounds like this will play a crucial role in developing next-generation therapeutics。